Cas no 54121-11-8 (2-(6-chloropyridazin-3-yl)(methyl)aminoethan-1-ol)

• Product Name: 2-(6-chloropyridazin-3-yl)(methyl)aminoethan-1-ol
• CAS No: 54121-11-8
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• MDL: MFCD11641693
• CID: 1088016
• PubChem ID: 12237589
• Update Time: 2025-10-29

2-(6-chloropyridazin-3-yl)(methyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((6-Chloropyridazin-3-yl)(methyl)amino)ethanol
• 2-[(6-Chloropyridazin-3-yl)(methyl)amino]ethanol
• 2-[(6-chloropyridazin-3-yl)-methylamino]ethanol
• 2-[(6-CHLORO-3-PYRIDAZINYL)(METHYL)AMINO]ETHANOL
• 2-[(6-chloro-pyridazin-3-yl)-methyl-amino]-ethanol
• 3-Chlor-6-< (2-hydroxy-ethyl)-methylamino> -pyridazin
• Ambcb4035279
• KB-226600
• STL146836
• 2-(6-chloropyridazin-3-yl)(methyl)aminoethan-1-ol
• AGFLCLGTMCOTFP-UHFFFAOYSA-N
• BBL031999
• ALBB-022875
• 3-chloro-6-[N-(2-hydroxyethyl)-methylamino]-pyridazine
• 2-[(6-chloropyridazin-3-yl)(methyl)amino]ethan-1-ol
• MFCD11641693
• VS-10906
• DTXSID60481816
• ethanol, 2-[(6-chloro-3-pyridazinyl)methylamino]-
• F8886-4808
• AKOS005747292
• 54121-11-8
• SCHEMBL7992483

• MDL： MFCD11641693
• Inchi： 1S/C7H10ClN3O/c1-11(4-5-12)7-3-2-6(8)9-10-7/h2-3,12H,4-5H2,1H3
• InChI Key： AGFLCLGTMCOTFP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N(C)CCO

Computed Properties

• Exact Mass: 187.0512396g/mol
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(6-chloropyridazin-3-yl)(methyl)aminoethan-1-ol

2-(6-Chloropyridazin-3-yl)(methyl)aminoethan-1-ol

2-(6-Chloropyridazin-3-yl)(methyl)aminoethan-1-ol is a compound with the CAS number 54121-11-8, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique chemical structure, which incorporates a pyridazine ring substituted with a chlorine atom at the 6-position and a methylaminoethanol group at the 3-position. The molecule's structure allows for diverse reactivity and potential applications in drug design and development.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The presence of the chlorine substituent in 2-(6-chloropyridazin-3-yl)(methyl)aminoethan-1-ol introduces electron-withdrawing effects, which can enhance the compound's bioavailability and pharmacokinetic properties. This makes it a promising candidate for further exploration in therapeutic areas such as oncology, inflammation, and neurodegenerative diseases.

The synthesis of 2-(6-chloropyridazin-3-yl)(methyl)aminoethan-1-ol typically involves multi-step reactions, including nucleophilic substitutions and reductions. Researchers have optimized these processes to achieve higher yields and purities, ensuring that the compound is suitable for both laboratory studies and potential clinical trials. The compound's stability under various conditions has also been extensively evaluated, confirming its suitability for long-term storage and transportation.

In terms of biological activity, 2-(6-chloropyridazin-3-yl)(methyl)aminoethan-1-ol has demonstrated potent inhibitory effects on several enzyme targets, including kinases and proteases. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents. Furthermore, its ability to cross the blood-brain barrier makes it particularly interesting for treating central nervous system disorders.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 2-(6-chloropyridazin-3-yl)(methyl)aminoethan-1-ol, providing insights into its binding modes with various protein targets. These studies have revealed that the compound's aminoethanol group plays a critical role in stabilizing interactions within the active sites of target enzymes. Such findings underscore the importance of structural modifications in enhancing the compound's efficacy and selectivity.

The environmental impact of 2-(6-chloropyridazin-3-yl)(methyl)aminoethan-1